Cas no 1807146-51-5 (2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde
• CAS No: 1807146-51-5
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4964226
• Update Time: 2025-10-05

2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5BrF3NO2/c9-5-2-6(13)4(3-14)1-7(5)15-8(10,11)12/h1-3H,13H2
• InChI Key： YUDAJZRPGKZGCR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=O)C=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 282.94558 g/mol
• Monoisotopic Mass: 282.94558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3
• Molecular Weight: 284.03

Additional information on 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde (CAS No. 1807146-51-5)

2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, a bromo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1807146-51-5, ensures precise identification in scientific databases and regulatory documentation.

In recent years, the demand for fluorinated compounds like 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. This compound's versatility also extends to materials science, where it contributes to the development of advanced polymers and electronic materials.

The synthesis of 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde involves multi-step organic reactions, including halogenation and amination processes. Its aldehyde functional group offers a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This attribute is particularly relevant in the context of AI-driven drug discovery, where computational models predict novel compounds with therapeutic potential.

From an environmental perspective, the compound's trifluoromethoxy group has drawn attention due to debates on sustainable chemistry and the environmental impact of fluorinated pollutants. However, its controlled use in research settings minimizes ecological risks. Regulatory bodies emphasize proper handling and disposal protocols to ensure safety, reflecting broader industry trends toward green chemistry and responsible innovation.

Market analysts highlight the growing commercial interest in 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde, driven by its applications in crop protection and veterinary medicine. The agrochemical sector values its role in synthesizing herbicides and pesticides with improved efficacy and reduced environmental persistence. This aligns with consumer demands for sustainable agriculture and food security, key topics in global discourse.

In summary, 2-Amino-4-bromo-5-(trifluoromethoxy)benzaldehyde (CAS No. 1807146-51-5) represents a critical building block in modern chemistry, bridging gaps between pharmaceutical innovation, material science, and agrochemical advancement. Its multifaceted applications underscore its importance in addressing contemporary challenges in health, technology, and sustainability.